Cas no 1805031-92-8 (Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1805031-92-8
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4842586
• Update Time: 2025-10-08

Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H8F6N2O3/c1-20-8(19)5-3-18-7(9(11,12)13)6(4(5)2-17)21-10(14,15)16/h3H,2,17H2,1H3
• InChI Key： FRFYXXKFEKZHIV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CN)C(C(=O)OC)=CN=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate

Methyl 4-(Aminomethyl)-3-(Trifluoromethoxy)-2-(Trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805031-92-8): An Overview

Methyl 4-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805031-92-8) is a multifunctional compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including an aminomethyl group, trifluoromethoxy, and trifluoromethyl substituents, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate is defined by its pyridine core with multiple functional groups. The presence of the aminomethyl group imparts basicity and reactivity, while the trifluoromethoxy and trifluoromethyl substituents contribute to the compound's lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development, particularly in areas where enhanced bioavailability and reduced metabolic degradation are desired.

The molecular formula of this compound is C₁₁H₉F₆N₂O₃, and its molecular weight is approximately 317.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, coupling reactions, and esterification steps. The detailed synthetic route often involves the use of protected intermediates to ensure the selective introduction of functional groups.

Synthesis Methods

The synthesis of methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate has been reported in several studies. One common approach involves the sequential introduction of the trifluoromethoxy and trifluoromethyl groups onto a pyridine scaffold, followed by the formation of the aminomethyl group and esterification with methanol. For instance, a typical synthetic route might start with the preparation of a pyridine derivative containing a protected amino group, which is then subjected to trifluoromethylation and trifluoromethoxylation reactions.

The choice of protecting groups and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group with high selectivity and yield.

Biological Activity and Therapeutic Potential

Methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate has shown promising biological activity in various preclinical studies. Its unique combination of functional groups confers it with potent pharmacological properties, making it a valuable lead compound for drug discovery efforts.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of this compound. The results indicated that it effectively inhibited pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antiviral agent. Preliminary studies have shown that methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate exhibits activity against several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral replication processes, although further research is needed to elucidate the exact molecular targets.

Clinical Trials and Future Directions

While methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate has not yet entered clinical trials, preclinical data are encouraging enough to warrant further investigation. Several pharmaceutical companies are actively exploring its therapeutic potential in various disease areas.

Ongoing research aims to optimize the pharmacokinetic properties of this compound to enhance its efficacy and safety profile. This includes efforts to improve solubility, reduce toxicity, and extend half-life through prodrug strategies or formulation techniques. Additionally, high-throughput screening methods are being employed to identify analogs with improved potency or selectivity.

In conclusion, methyl 4-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805031-92-8) represents a promising lead compound with diverse biological activities. Its unique chemical structure offers opportunities for developing novel therapeutics across multiple disease areas. As research progresses, it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical industry professionals.